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Compound of Interest

Compound Name: Naloxone N-Oxide

Cat. No.: B3333537 Get Quote

In-Depth Technical Guide to Naloxone N-Oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Naloxone N-Oxide, a derivative of

the well-known opioid antagonist, naloxone. This document synthesizes available data on its

chemical identity, synthesis, and known biological context. It is important to note that while

extensive research exists for naloxone, specific data on the pharmacology and signaling

pathways of Naloxone N-Oxide are limited. This guide presents the currently available

information and draws comparisons with its parent compound where relevant.

Chemical Identifiers and Properties
Naloxone N-Oxide is chemically identified by a unique set of identifiers that distinguish it from

other compounds. These are crucial for accurate documentation and research.
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Identifier Type Identifier

CAS Number 112242-14-5

Molecular Formula C₁₉H₂₁NO₅

Molecular Weight 343.37 g/mol

IUPAC Name

(4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-oxido-3-

(prop-2-en-1-yl)-2,3,4,4a,5,6,7a,13-octahydro-

1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-

ium-7-one

InChI

InChI=1S/C19H21NO5/c1-2-8-20(24)9-7-18-15-

11-3-4-12(21)16(15)25-17(18)13(22)5-6-

19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-

10H2/t14-,17+,18+,19-,20?/m1/s1

InChIKey GAUIBVINJLVYRY-QBFPIVRFSA-N

Canonical SMILES
C=CC[N+]1(CC[C@]23[C@@H]4C(=O)CC[C@]

2([C@H]1CC5=C3C(=C(C=C5)O)O4)O)[O-]

PubChem CID 14099368

Synthesis of Naloxone N-Oxide
The synthesis of Naloxone N-Oxide can occur as a byproduct during certain reactions

involving naloxone. One documented instance is during the Baeyer-Villiger oxidation of

naloxone methyl ether.

Experimental Protocol: Formation during Baeyer-Villiger
Oxidation
This protocol describes the formation of Naloxone N-Oxide during the attempted synthesis of

a lactone from naloxone methyl ether.

Materials:

Naloxone methyl ether
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m-Chloroperoxybenzoic acid (mCPBA)

Appropriate solvent (e.g., dichloromethane)

Methodology:

Dissolve naloxone methyl ether in a suitable solvent.

Add m-Chloroperoxybenzoic acid (mCPBA) to the solution. The stoichiometry and reaction

time can influence the product ratio.

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion or desired conversion, quench the reaction and work up the mixture to

isolate the products.

Purify the products using column chromatography to separate Naloxone N-Oxide from the

lactone and any unreacted starting material.

Observations:

The reaction yields a mixture of the desired lactone and Naloxone N-Oxide.

The ratio of Naloxone N-Oxide to the lactone is dependent on the reaction time and the

equivalents of mCPBA used. For instance, with two equivalents of mCPBA, a 1-hour reaction

time resulted in a 2:1 ratio of N-oxide to lactone, while a 10-hour reaction time yielded a

1.6:1 ratio in favor of the N-oxide.[1]
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Synthesis Workflow for Naloxone N-Oxide Formation.

Biological Activity and Signaling Pathways
Specific pharmacological studies and detailed signaling pathways for Naloxone N-Oxide are

not extensively documented in publicly available literature. It is generally considered to be a

derivative of naloxone and may possess similar opioid antagonist properties. However, the N-

oxide functional group can significantly alter a molecule's polarity, membrane permeability, and

metabolism, which in turn could affect its potency, duration of action, and overall

pharmacological profile.

The Known Signaling Pathway of Naloxone
Naloxone is a non-selective and competitive opioid receptor antagonist with the highest affinity

for the μ-opioid receptor (MOR).[2][3] Its mechanism of action involves blocking the effects of

opioids by competing for the same receptor binding sites.[4] This prevents the downstream

signaling cascade initiated by opioid agonists.

The binding of an opioid agonist to the MOR typically leads to the inhibition of adenylyl cyclase,

a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channels, resulting in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3333537?utm_src=pdf-body-img
https://www.benchchem.com/product/b3333537?utm_src=pdf-body
https://www.benchchem.com/product/b3333537?utm_src=pdf-body
https://en.wikipedia.org/wiki/Naloxone
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052794/
https://chemm.hhs.gov/countermeasure_naloxone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hyperpolarization and reduced neuronal excitability. Naloxone's antagonism of the MOR

prevents these events.[5]
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Known Signaling Pathway of Naloxone.

Note: The specific signaling pathway of Naloxone N-Oxide has not been elucidated. It is

hypothesized to have a similar mechanism of action to naloxone, but further research is

required to confirm this and to understand any potential differences in receptor affinity and

downstream effects.

Conclusion
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Naloxone N-Oxide is a chemically defined derivative of naloxone for which a clear synthetic

route, primarily as a byproduct, has been identified. However, a significant gap exists in the

scientific literature regarding its specific pharmacological properties, biological activity, and

mechanism of action. While it is plausible that it retains some of the opioid antagonist

characteristics of its parent compound, the extent of this activity and any unique

pharmacological profile remain to be determined through dedicated research. Future studies

are warranted to explore the potential of Naloxone N-Oxide as a therapeutic agent or a

research tool, and to fully characterize its interaction with opioid receptors and its effects on

cellular signaling pathways. Professionals in drug development are encouraged to consider

these knowledge gaps when evaluating this compound for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3333537?utm_src=pdf-body
https://www.benchchem.com/product/b3333537?utm_src=pdf-body
https://www.benchchem.com/product/b3333537?utm_src=pdf-custom-synthesis
https://etheses.whiterose.ac.uk/id/eprint/28957/1/Marie-Angelique%20Deschamps%20160244535%20PhD%20Thesis.pdf
https://en.wikipedia.org/wiki/Naloxone
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052794/
https://chemm.hhs.gov/countermeasure_naloxone.htm
https://pathbank.org/pathwhiz/pathways/PW127921
https://www.benchchem.com/product/b3333537#naloxone-n-oxide-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b3333537#naloxone-n-oxide-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b3333537#naloxone-n-oxide-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b3333537#naloxone-n-oxide-cas-number-and-chemical-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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